Cas no 953954-51-3 (2-(2-{(4-chlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-phenylacetamide)

• Product Name: 2-(2-{(4-chlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-phenylacetamide
• CAS No: 953954-51-3
• MF: C₁₈H₁₅ClN₂OS₂
• MW: 374.907500505447
• CID: 5911966
• PubChem ID: 16899966
• Update Time: 2025-10-22

2-(2-{(4-chlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 953954-51-3
• 2-(2-((4-chlorobenzyl)thio)thiazol-4-yl)-N-phenylacetamide
• 2-[2-[(4-chlorophenyl)methylsulfanyl]-1,3-thiazol-4-yl]-N-phenylacetamide
• SR-01000912083
• F2336-0322
• AKOS024641442
• SR-01000912083-1
• 2-(2-{[(4-chlorophenyl)methyl]sulfanyl}-1,3-thiazol-4-yl)-N-phenylacetamide
• 4-Thiazoleacetamide, 2-[[(4-chlorophenyl)methyl]thio]-N-phenyl-
• 2-(2-{(4-chlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-phenylacetamide

• Inchi： 1S/C18H15ClN2OS2/c19-14-8-6-13(7-9-14)11-23-18-21-16(12-24-18)10-17(22)20-15-4-2-1-3-5-15/h1-9,12H,10-11H2,(H,20,22)
• InChI Key： JGDGOBOWQFOWBC-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2=CC=CC=C2)=O)N=C1SCC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 374.0314331g/mol
• Monoisotopic Mass: 374.0314331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 95.5Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• pka: 13.44±0.70(Predicted)

Additional information on 2-(2-{(4-chlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-phenylacetamide

Introduction to 2-(2-{(4-chlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-phenylacetamide (CAS No. 953954-51-3) and Its Emerging Applications in Chemical Biology

The compound 2-(2-{(4-chlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-phenylacetamide, identified by the CAS number 953954-51-3, represents a significant advancement in the field of chemical biology. This heterocyclic sulfamide derivative has garnered attention due to its unique structural features and promising biological activities. The molecular framework incorporates a thiazole core, which is a well-documented scaffold in medicinal chemistry, alongside a phenylacetamide moiety, enhancing its potential for interaction with biological targets.

Recent research has highlighted the therapeutic potential of thiazole derivatives in addressing various pathological conditions. The presence of a chlorophenylmethylsulfanyl group in this compound introduces a tunable pharmacophore that can modulate receptor binding affinity and selectivity. This structural design aligns with the growing trend in drug discovery towards rational molecular optimization, where specific substituents are strategically incorporated to enhance efficacy and minimize off-target effects.

In the context of contemporary pharmaceutical research, compounds like 2-(2-{(4-chlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-phenylacetamide are being explored for their potential in modulating inflammatory pathways and neurodegenerative disorders. The thiazole ring is known for its ability to engage with biological systems through hydrogen bonding and hydrophobic interactions, making it an ideal candidate for designing small-molecule modulators. Moreover, the sulfanyl group contributes to the compound's solubility and bioavailability, critical factors in drug development.

One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes involved in disease progression. For instance, studies have suggested that thiazole derivatives can interact with kinases and other signaling proteins, thereby disrupting aberrant signaling cascades. The phenylacetamide moiety further enhances this capability by providing a rigid structure that can be optimized for high-affinity binding. Such features make 2-(2-{(4-chlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-phenylacetamide a valuable candidate for further investigation in preclinical models.

Advances in computational chemistry have enabled more efficient screening of compounds like this one. Molecular docking studies have been instrumental in predicting how 2-(2-{(4-chlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-phenylacetamide might interact with target proteins at the atomic level. These simulations have revealed promising binding affinities for various biological receptors, including those implicated in cancer and autoimmune diseases. Such insights are crucial for guiding experimental validation and optimizing lead compounds for clinical trials.

The synthesis of 2-(2-{(4-chlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-phenylacetamide exemplifies the sophistication of modern organic chemistry techniques. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Key steps include the formation of the thiazole ring through cyclization reactions and subsequent functionalization with the phenylacetamide group. Advances in catalytic methods have further refined these processes, making them more sustainable and scalable for industrial applications.

From a pharmacokinetic perspective, 2-(2-{(4-chlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-phenylacetamide exhibits properties that are favorable for drug development. Preliminary data suggest moderate oral bioavailability and reasonable metabolic stability, indicating its potential for therapeutic use. Additionally, its chemical structure allows for modifications that could enhance its pharmacological profile, such as improving solubility or reducing toxicity. These attributes make it an attractive candidate for further optimization.

The broader significance of this compound lies in its contribution to the chemical biology toolbox used by researchers worldwide. By providing a novel scaffold with demonstrated biological activity, it opens up new avenues for drug discovery programs targeting diverse diseases. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate such findings into tangible therapeutic benefits for patients.

In conclusion,2-(2-{(4-chlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-phenylacetamide (CAS No. 953954-51-3) stands out as a promising molecule with significant potential in chemical biology and medicinal chemistry. Its unique structural features, coupled with emerging data on its biological activities, position it as a valuable asset in ongoing research efforts aimed at developing novel therapeutics. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly critical role in addressing unmet medical needs.